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Compound of Interest

Compound Name: Rutin-d3

Cat. No.: B13857453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive explanation of the information presented in a

Certificate of Analysis (CoA) for Rutin-d3. Understanding the data and the underlying analytical

methodologies is crucial for ensuring the quality, purity, and identity of this stable isotope-

labeled compound in research and development settings.

Understanding the Certificate of Analysis
A Certificate of Analysis is a formal document that confirms that a specific batch of a product

meets its predetermined specifications. For Rutin-d3, a deuterated analog of Rutin often used

as an internal standard in quantitative analysis, the CoA is a critical document for validating

experimental results.

A typical CoA for Rutin-d3 is structured to provide key information about the compound's

identity, purity, and physical properties. Below is a summary of the essential data points you will

encounter.

Table 1: Typical Product Information on a Rutin-d3 CoA
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Parameter Typical Specification Description

Product Name Rutin-d3
The common name for the

deuterated Rutin.

Catalog Number Varies
A unique identifier for the

product.

CAS Number Not always available

The Chemical Abstracts

Service registry number. The

unlabelled version is 153-18-4.

Molecular Formula C₂₇H₂₇D₃O₁₆

Indicates the elemental

composition, including the

three deuterium atoms.[1]

Molecular Weight 613.54 g/mol

The mass of one mole of the

compound, accounting for the

deuterium isotopes.[1][2]

Physical Form Solid

The physical state of the

compound at room

temperature.[2]

Storage Conditions -20°C, protect from light

Recommended conditions to

ensure the stability of the

compound.[1][2]

Table 2: Quantitative Analytical Data on a Rutin-d3 CoA
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Analysis Method
Typical
Specification

Purpose

Purity HPLC >95%

Quantifies the

percentage of Rutin-

d3 in the material.[1]

Identity Confirmation ¹H-NMR
Consistent with

structure

Confirms the chemical

structure of the

compound.[3]

Mass Confirmation Mass Spectrometry
Consistent with

molecular weight

Verifies the mass of

the molecule,

confirming isotopic

labeling.

Experimental Protocols for Quality Control
The specifications outlined in the CoA are verified through rigorous analytical testing. The

following sections detail the methodologies for the key experiments performed to certify a batch

of Rutin-d3.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for assessing

the purity of pharmaceutical compounds. It separates components in a mixture based on their

differential interactions with a stationary phase and a mobile phase.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV-Vis detector is typically used.

Column: A C18 reversed-phase column is commonly employed for the separation of

flavonoids like Rutin.

Mobile Phase: A gradient elution is often used, starting with a higher polarity solvent system

(e.g., water with a small percentage of formic acid) and gradually increasing the proportion of
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a less polar organic solvent (e.g., acetonitrile or methanol).

Detection: The UV detector is set to a wavelength where Rutin exhibits maximum

absorbance, typically around 254 nm or 265 nm.

Quantification: The purity is determined by calculating the area of the Rutin-d3 peak as a

percentage of the total area of all peaks in the chromatogram.

Identity Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
Proton Nuclear Magnetic Resonance (¹H-NMR) spectroscopy is a powerful tool for elucidating

the structure of organic molecules. It provides detailed information about the chemical

environment of each proton in the molecule.

Methodology:

Instrumentation: A high-field NMR spectrometer (e.g., 300 MHz or higher) is used.

Solvent: The Rutin-d3 sample is dissolved in a deuterated solvent, such as DMSO-d₆ or

Methanol-d₄.

Data Acquisition: A standard ¹H-NMR spectrum is acquired.

Interpretation: The resulting spectrum is analyzed for the characteristic chemical shifts,

coupling constants, and integration values of the protons in the Rutin molecule. The absence

of signals at specific positions where deuterium has been incorporated confirms the isotopic

labeling. The overall pattern must be consistent with the known structure of Rutin.[4][5][6][7]

Mass Confirmation by Mass Spectrometry (MS)
Mass Spectrometry (MS) is an analytical technique that measures the mass-to-charge ratio of

ions. It is used to confirm the molecular weight of Rutin-d3 and verify the incorporation of the

deuterium labels.

Methodology:
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Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system

(LC-MS), is used.

Ionization Source: Electrospray ionization (ESI) is a common ionization technique for

molecules like Rutin.

Analysis: The mass spectrum will show a peak corresponding to the molecular ion of Rutin-
d3. For example, in positive ion mode, a peak at m/z 614.54 [M+H]⁺ would be expected. The

fragmentation pattern can also be analyzed to further confirm the structure.[8][9]

Visualizing Key Concepts
To further aid in the understanding of the application and analysis of Rutin-d3, the following

diagrams illustrate the workflow of a Certificate of Analysis, a hypothetical signaling pathway

involving Rutin, and the logical relationship of the analytical data.
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Caption: Workflow for the generation of a Rutin-d3 Certificate of Analysis.

Rutin has been studied for its various biological activities, including its antioxidant and anti-

inflammatory effects.[10][11][12] It has been shown to modulate several signaling pathways.
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[13] The diagram below illustrates a simplified, hypothetical signaling pathway that could be

influenced by Rutin.

Rutin

Reactive Oxygen Species (ROS)

Inhibits

NF-κB

Activates

Pro-inflammatory Cytokines (e.g., TNF-α, IL-6)

Promotes Transcription

Inflammatory Response

Click to download full resolution via product page

Caption: Hypothetical signaling pathway of Rutin's anti-inflammatory action.

The analytical data on a CoA are logically interconnected to provide a comprehensive quality

assessment of the product.
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Caption: Logical relationship of analytical data on a Certificate of Analysis.

This guide provides a foundational understanding of the critical information contained within a

Rutin-d3 Certificate of Analysis. By comprehending the methodologies and the significance of

the data presented, researchers can confidently utilize this essential compound in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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